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Compound of Interest

Compound Name: 4-(Dimethylamino)benzohydrazide

CAS No.: 19353-92-5

Cat. No.: B100993

Get Quote

Researchers, scientists, and drug development professionals are increasingly turning to

benzohydrazide derivatives for a wide array of analytical applications. These compounds,

characterized by their unique structural features, offer significant potential in the development

of sensitive and selective analytical methods, particularly as chemosensors for metal ions and

as potent biological agents.

This guide provides a comprehensive literature review of the applications of benzohydrazide

derivatives in analytical chemistry. It objectively compares their performance with alternative

methods, supported by experimental data, and offers detailed protocols for key experiments.

Performance in Metal Ion Detection
Benzohydrazide derivatives, particularly their Schiff base forms (hydrazones), have

demonstrated exceptional capabilities as fluorescent and colorimetric chemosensors for the

detection of various metal ions. Their efficacy is rooted in mechanisms such as Chelation-

Enhanced Fluorescence (CHEF), Photoinduced Electron Transfer (PET), and fluorescence

quenching. Upon complexation with a specific metal ion, the fluorophore's emission properties

are altered, leading to a detectable signal.
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Below is a summary of the analytical performance of several benzohydrazide-based sensors

for different metal ions.
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Derivative/S
ensor

Target Ion
Detection
Limit (LOD)

Linear
Range

Technique Reference

(E)-N'-((8-

hydroxy-

1,2,3,5,6,7-

hexahydropyr

ido[3,2,1-

ij]quinolin-9-

yl)methylene)

benzohydrazi

de

Al³⁺ 0.193 µM - Fluorescence [1]

Thiophene-2-

carboxylic

acid

hydrazide

Schiff base

(THN)

Al³⁺ 1.35 x 10⁻⁹ M - Fluorescence [2]

o-vanillin-p-

aminoacetop

henone Schiff

base (L)

Al³⁺ 1.98 x 10⁻⁸ M - Fluorescence [3]

Salicylaldehy

de-p-

aminoacetop

henone Schiff

base (S)

Al³⁺ 4.79 x 10⁻⁸ M - Fluorescence [3]

Hydrazide

Schiff base

with

triphenylphos

phonium

units (ER)

Al³⁺ 0.129 µM - Fluorescence [4]

Phenylthiadia

zole-based

Al³⁺ 2.22 x 10⁻⁶ M - Fluorescence [5]
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Schiff base

5-bromo-2-

hydroxy-N'-

[(1E)-1-

(thiophen-2-

yl)ethylidene]

benzohydrazi

de

Cu²⁺ - - Colorimetric [6]

3-hydroxy-5-

nitrobenzalde

hyde-4-

hydroxybenz

oylhydrazone

(3-HNHBH)

Cu²⁺ 0.34 µg L⁻¹ - Colorimetric [7]

1,3-dimethyl

benzotriazoliu

m iodide

stabilized

AgNPs

Cu²⁺ - 20-100 nM Colorimetric [8]

Hydrazone-

based

colorimetric

chemosensor

Cu²⁺
10.0 µM

(naked-eye)
- Colorimetric [9]

Tricyanofuran

hydrazone-

based

chemosensor

(TCFH)

Cu²⁺ ppm range - Colorimetric [10]

5-bromo-2-

hydroxy-N'-

[(1E)-1-

(thiophen-2-

yl)ethylidene]

Fe³⁺ - - Fluorescence [6]
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benzohydrazi

de

(E)-N'-((2-

hydroxynapht

halen-3-

yl)methylene)

benzohydrazi

de

Fe³⁺ 1.0 x 10⁻⁹ M
5.0 x 10⁻⁹ -

1.0 x 10⁻² M

Potentiometri

c
[11]

(Z)-2-(1-(3-

oxo-3H-

benzo[f]chro

men-2-

yl)ethylidene)

hydrazine-1-

carbothioami

de (CEHC)

Fe³⁺ 0.76 µM 2.50–150 μM Fluorescence [12]

N'-(5-bromo-

2-

hydroxybenzy

lidene)-4-

methylbenzo

hydrazide

(P4)

Cd²⁺ 3.14 µM - UV-Visible [8]

N'-(5-bromo-

2-

hydroxybenzy

lidene)-4-

methylbenzo

hydrazide

(P4)

Ni²⁺ 0.92 µM - UV-Visible [8]

Phenylthiadia

zole-based

Schiff base

Zn²⁺ 1.62 x 10⁻⁵ M - Fluorescence [5]
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Biological Activity: Antimicrobial and Urease
Inhibition
Beyond metal ion sensing, benzohydrazide derivatives have shown significant promise as

antimicrobial agents and enzyme inhibitors. Their mechanism of action often involves

interfering with essential cellular processes in microorganisms.

Antimicrobial Activity
Numerous studies have demonstrated the efficacy of benzohydrazide Schiff bases against a

range of bacterial and fungal strains. The antimicrobial activity is typically evaluated by

determining the Minimum Inhibitory Concentration (MIC).

Derivative Target Organism MIC (µg/mL) Reference

Ethylparaben

hydrazide-hydrazone

derivative (3g)

Staphylococcus

aureus (ATCC 29213)
2 [13]

Nitrofurazone

analogue (28, 29, 32-

43, 45-48)

Staphylococcus spp.

(ATCC)
0.002–7.81 [10]

Nitrofurazone

analogue (28, 29, 32-

43, 45-48)

Bacillus spp. (ATCC) 0.002–7.81 [10]

Urease Inhibition
Benzohydrazide derivatives have also been identified as potent inhibitors of urease, an enzyme

implicated in various pathologies, including those caused by Helicobacter pylori. The inhibitory

activity is quantified by the IC₅₀ value, which represents the concentration of the inhibitor

required to reduce the enzyme's activity by 50%.
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Derivative IC₅₀ (µM)
Standard
(Thiourea) IC₅₀ (µM)

Reference

N'-(anthracen-9-

ylmethylene)-4-(tert-

butyl)benzohydrazide

(6)

13.33 ± 0.58 21.14 ± 0.425 [14]

N'-(3,4-

dimethoxybenzylidene

)-4-(tert-

butyl)benzohydrazide

(25)

13.42 ± 0.33 21.14 ± 0.425 [14]

Carbazole-based

acetyl benzohydrazide

(3)

4.90 ± 0.041 21.41 ± 0.023 [15]

Carbazole-based

acetyl benzohydrazide

(9)

7.68 ± 0.041 21.41 ± 0.023 [15]

Quinazolinone

derivative with acyl

hydrazone skeleton

(3a)

1.86 ± 0.07 µg mL⁻¹ - [16]

Experimental Protocols
Synthesis of Benzohydrazide Schiff Base Derivatives
A general and widely used method for the synthesis of benzohydrazide Schiff bases involves a

two-step process:

Synthesis of Benzohydrazide: This is typically achieved by refluxing a corresponding methyl

benzoate with hydrazine hydrate in a suitable solvent like ethanol.

Formation of Schiff Base: The synthesized benzohydrazide is then condensed with a

substituted aldehyde or ketone in the presence of a catalytic amount of acid (e.g., glacial
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acetic acid) in a solvent such as ethanol. The reaction mixture is usually refluxed for several

hours. The resulting Schiff base often precipitates upon cooling and can be purified by

recrystallization.

Detailed Protocol for a Representative Synthesis:

Synthesis of N'-[(Z)-(2-hydroxy-3-methoxyphenyl)methylidene] benzohydrazide:

Dissolve benzohydrazide (0.02 mol, 2.72 g) in 30 mL of ethanol in a 500 mL round-

bottomed flask.

Gradually add a solution of 2-hydroxy-3-methoxy benzaldehyde (0.02 mol, 3.04 g) in 10

mL of ethanol.

Reflux the mixture for 5 hours.

Cool the reaction mixture and collect the precipitate by filtration.

Recrystallize the product from ethanol to obtain the pure Schiff base.

Antimicrobial Susceptibility Testing: Broth Microdilution
Method
This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound

against a specific microorganism.

Preparation of Compound Stock Solution: Dissolve the benzohydrazide derivative in a

suitable solvent, such as Dimethyl Sulfoxide (DMSO), to a known concentration.

Preparation of Microbial Inoculum: Culture the test microorganism in an appropriate broth

medium overnight. Adjust the turbidity of the culture to a 0.5 McFarland standard.

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the

compound stock solution in the broth medium.

Inoculation: Add the prepared microbial inoculum to each well.
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Incubation: Incubate the plate at the optimal temperature and duration for the specific

microorganism.

MIC Determination: The MIC is the lowest concentration of the compound at which no visible

growth of the microorganism is observed.[13]

Visualizing a Sensing Mechanism and an
Experimental Workflow
The following diagrams, generated using the DOT language, illustrate a typical fluorescence

sensing mechanism and a general workflow for antimicrobial screening.

Chelation-Enhanced Fluorescence (CHEF) for Al³⁺ Detection

Process
Benzohydrazide Sensor

(Low Fluorescence)

Addition of Al³⁺

Binding Event

Sensor-Al³⁺ Complex
(High Fluorescence)

Fluorescence MeasurementSignal Output

Complex Formation

Click to download full resolution via product page

Caption: CHEF mechanism for Al³⁺ detection.
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Caption: Workflow for antimicrobial screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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